2,4-Dichloro-6-(N,N-diallylamino)-1,3,5-triazine
Cat. No. B1206094
M. Wt: 245.11 g/mol
InChI Key: HZFDWUMFTMMDKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987383B2
Procedure details
After 10.6 g (0.10 mol) of sodium carbonate and 20.0 g (0.10 mol) of cyanuric chloride were added and dissolved into 140 g of 1,4-dioxane, 9.9 g (0.10 mol) of diallylamine was gradually added thereinto and further, 4.2 g (0.10 mol) of caustic soda was added thereinto. By generating the heat of reaction, the temperature of reaction solution was raised to about 60° C. and the reaction was continued at the temperature for 3 hours. Thereafter, the reaction mixture was cooled and filtered to remove the sodium chloride generated as the byproduct. The obtained filtrate was distilled under reduced pressure to recover the solvent. Therefore, 18.3 g (0.05 mol) of 4,6-dichloro-2-diallylamino-1,3,5-triazine was obtained.
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[Na+].[Na+].[N:7]1[C:14]([Cl:15])=[N:13][C:11](Cl)=[N:10][C:8]=1[Cl:9].[CH2:16]([NH:19][CH2:20][CH:21]=[CH2:22])[CH:17]=[CH2:18].[OH-].[Na+]>O1CCOCC1>[Cl:15][C:14]1[N:7]=[C:8]([Cl:9])[N:10]=[C:11]([N:19]([CH2:20][CH:21]=[CH2:22])[CH2:16][CH:17]=[CH2:18])[N:13]=1 |f:0.1.2,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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10.6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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N1=C(Cl)N=C(Cl)N=C1Cl
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Step Two
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Name
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Quantity
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4.2 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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9.9 g
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Type
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reactant
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Smiles
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C(C=C)NCC=C
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Name
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Quantity
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140 g
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was gradually added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heat of reaction
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CUSTOM
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Type
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CUSTOM
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Details
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the temperature of reaction solution
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Thereafter, the reaction mixture was cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the sodium chloride
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DISTILLATION
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Type
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DISTILLATION
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Details
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The obtained filtrate was distilled under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to recover the solvent
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC(=NC(=N1)Cl)N(CC=C)CC=C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.05 mol | |
| AMOUNT: MASS | 18.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 50% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
